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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ammonium ferrous sulfate hexahydrate, commonly known as Mohr's salt, is a double salt with
the chemical formula (NHa4)2Fe(SOa4)2-6H20. It is a preferred source of ferrous ions (Fe2*) in
analytical chemistry due to its crystalline nature and improved stability against oxidation
compared to ferrous sulfate. This technical guide provides a comprehensive overview of the
synthesis and characterization of ammonium ferrous sulfate hexahydrate, including detailed
experimental protocols, data presentation, and workflow visualizations.

Synthesis of Ammonium Ferrous Sulfate
Hexahydrate

The synthesis of ammonium ferrous sulfate hexahydrate is typically achieved by dissolving
equimolar amounts of ferrous sulfate and ammonium sulfate in water acidified with sulfuric
acid, followed by crystallization. The sulfuric acid is added to prevent the hydrolysis of the
ferrous salt. The overall chemical reaction is as follows:

FeS0a4:-7H20 + (NH4)2S0O4 — (NH4)2Fe(S0Oa4)2-:6H20 + H20

An alternative method involves the initial preparation of ferrous sulfate from iron filings and
sulfuric acid.
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Experimental Protocol: Synthesis from Ferrous Sulfate
and Ammonium Sulfate

This protocol details the synthesis of ammonium ferrous sulfate hexahydrate from its
constituent salts.

Materials:

o Ferrous sulfate heptahydrate (FeSOa-7H20)

Ammonium sulfate ((NH4)2S0a)

Dilute sulfuric acid (H2S0a4)

Distilled water

Ethanol (for washing)

Equipment:

» Beakers (250 mL)

e Glass rod

e Heating mantle or hot plate

e Funnel and filter paper

o Crystallizing dish

e Buchner funnel and suction flask

Watch glass
Procedure:

» Weigh equimolar quantities of ferrous sulfate heptahydrate (e.g., 7.0 g) and ammonium
sulfate (e.g., 3.5 g) and transfer them to a 250 mL beaker.[1]
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Add approximately 2-3 mL of dilute sulfuric acid to the beaker to prevent the hydrolysis of
ferrous sulfate.

In a separate beaker, heat about 20 mL of distilled water to boiling to expel any dissolved air,
which can oxidize the ferrous ions.

Gradually add the hot distilled water to the beaker containing the salts while stirring
continuously with a glass rod until the salts are completely dissolved.

If the solution contains any suspended impurities, filter it while hot into a clean crystallizing
dish.

Gently heat the solution to concentrate it until the point of crystallization is reached. This can
be tested by taking a drop of the solution on a glass rod and blowing on it to see if a solid
crust forms.

Cover the crystallizing dish with a watch glass and allow it to cool slowly and undisturbed to
promote the formation of large, well-defined crystals.

Once crystallization is complete, decant the mother liquor.

Wash the crystals with a small amount of cold distilled water or ethanol to remove any
adhering impurities.

Dry the crystals by pressing them between sheets of filter paper.

Expected Yield: The yield of ferrous ammonium sulfate hexahydrate is typically high, often

exceeding 80% based on the limiting reactant. The final product should be light green,

monoclinic crystals.

Experimental Protocol: Synthesis from Iron Filings

This protocol outlines the synthesis starting from elemental iron.

Materials:

Iron filings
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10% Sodium carbonate solution (Na2CO3)

3 mol/L Sulfuric acid (H2S0Oa)

Ammonium sulfate ((NH4)2S0a)

Distilled water

Absolute ethanol

Equipment:

Erlenmeyer flask

Evaporating dish

Heating apparatus (e.g., water bath)

Filtration apparatus

Procedure:

Pre-treatment of Iron Filings: Clean the iron filings by heating them with a 10% sodium
carbonate solution to remove any grease or oil. Decant the alkaline solution, wash the filings
with distilled water, and dry them.[2]

Preparation of Ferrous Sulfate Solution: Place a known mass of the cleaned iron filings in an
Erlenmeyer flask and add 3 mol/L sulfuric acid in slight excess. Gently heat the mixture in a
water bath until the evolution of hydrogen gas ceases.[2]

Filtration: While the solution is still hot, filter it to remove any unreacted iron and other solid
impurities.

Formation of the Double Salt: Transfer the hot ferrous sulfate solution to an evaporating dish.
Add a stoichiometric amount of ammonium sulfate to the solution and stir until it dissolves
completely.[2]
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o Crystallization: Concentrate the solution by heating until a crystalline film appears on the
surface. Allow the solution to cool slowly to facilitate the crystallization of ammonium ferrous
sulfate hexahydrate.[2]

« |solation and Drying: Isolate the crystals by filtration, wash them with a small amount of
absolute ethanol, and dry them between filter papers.

Characterization of Ammonium Ferrous Sulfate
Hexahydrate

A variety of analytical techniques can be employed to characterize the synthesized ammonium
ferrous sulfate hexahydrate, confirming its identity, purity, and structural properties.

Titration with Potassium Permanganate

This is a classic redox titration to determine the purity of the synthesized salt by quantifying the
amount of Fe?* ions. Potassium permanganate acts as a self-indicating oxidizing agent in an
acidic medium.

Reaction: 5Fe2* + MnOa~ + 8H* — 5Fe3* + Mn2* + 4H20
Experimental Protocol:

e Preparation of Standard Mohr's Salt Solution: Accurately weigh a known amount of the
synthesized ammonium ferrous sulfate hexahydrate (e.g., 4.9 g) and dissolve it in a 250 mL
volumetric flask with distilled water containing a small amount of dilute sulfuric acid.[3] Make
up the volume to the mark with distilled water.

o Preparation of the Titration Setup: Rinse and fill a burette with the potassium permanganate
(KMnOQa) solution of unknown concentration.

« Titration: Pipette a known volume (e.g., 20 mL) of the standard Mohr's salt solution into a
conical flask. Add about a test tube full of dilute sulfuric acid to the flask.

e Slowly add the KMnOa solution from the burette to the conical flask with constant swirling.
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e The endpoint is reached when the colorless solution turns to a permanent light pink color.[4]

[5]
» Repeat the titration until concordant readings are obtained.

e The concentration and strength of the KMnOa solution can be calculated from the volume of
KMnOa used.

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) provide
information about the thermal stability and decomposition of the compound. The thermal
decomposition of ammonium ferrous sulfate hexahydrate occurs in several stages, involving
the loss of water of crystallization, followed by the decomposition of the ammonium and sulfate
groups. Studies have shown that the thermal decomposition of this double salt in a dynamic
condition consists of five successive temperature stages.[6]

X-ray Diffraction (XRD)

X-ray diffraction is used to determine the crystal structure of the synthesized compound.
Ammonium ferrous sulfate hexahydrate is known to have a monoclinic crystal structure. Single
crystal XRD can provide precise lattice parameters.

Moéssbauer Spectroscopy

Mdssbauer spectroscopy is a highly sensitive technique for probing the local chemical
environment of the iron nuclei. It can provide information about the oxidation state of iron and
the symmetry of the crystal lattice around the iron atom.

Data Presentation

The following tables summarize key quantitative data for ammonium ferrous sulfate
hexahydrate.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula (NHa4)2Fe(S04)2:6H20

Molar Mass 392.14 g/mol [7]

Appearance Light green crystalline solid[8]
Crystal System Monoclinic

Density 1.86 g/cm3

Melting Point 100-110 °C (decomposes)[8]

o 26.9 g/100 mL at 20 °C; 73.0 g/100 mL at 80
Solubility in Water

°C[8]
Table 2: Typical Characterization Data
Characterization . ]
. Parameter Typical Value/Observation
Technique
Titration with KMnOa Purity >99% for analytical grade
] N Multiple steps, starting with
Thermal Analysis (TGA) Decomposition Stages )
dehydration above 100 °C
X-ray Diffraction (XRD) Crystal System Monoclinic
) ~1.2-1.4 mm/s (relative to o-
Mdéssbauer Spectroscopy Isomer Shift (d) Fo)
e
Quadrupole Splitting (AE-) ~3.0-3.3 mm/s
Visualizations

The following diagrams illustrate the experimental workflows for the synthesis and
characterization of ammonium ferrous sulfate hexahydrate.

Caption: Experimental workflow for the synthesis of ammonium ferrous sulfate hexahydrate.

Caption: Workflow for the characterization by redox titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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